Cas no 476620-54-9 (2-Bromo-4,5-difluorobenzaldehyde)

• Product Name: 2-Bromo-4,5-difluorobenzaldehyde
• CAS No: 476620-54-9
• MF: C₇H₃BrF₂O
• MW: 220.998928308487
• MDL: MFCD16659662
• CID: 1006976
• PubChem ID: 21867425
• Update Time: 2025-06-08

2-Bromo-4,5-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-difluorobenzaldehyde
• C7H3BrF2O
• 2-bromo-4,5-difluoro-benzaldehyde
• Benzaldehyde, 2-bromo-4,5-difluoro-
• ZHSZEWFWVDLMDL-UHFFFAOYSA-N
• AS04967
• LF10650
• AM62294
• RP27287
• BC005296
• AB0064118
• V6104
• 2-Bromo-4,5-difluorobenzaldehyde, AldrichCPR

• MDL： MFCD16659662
• Inchi： 1S/C7H3BrF2O/c8-5-2-7(10)6(9)1-4(5)3-11/h1-3H
• InChI Key： ZHSZEWFWVDLMDL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C=O)F)F

Computed Properties

• Exact Mass: 219.93400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.758±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 232.0±35.0 ºC (760 Torr),
• Flash Point: 94.1±25.9 ºC,
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 17.07000
• LogP: 2.53980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Bromo-4,5-difluorobenzaldehyde

Comprehensive Overview of 2-Bromo-4,5-difluorobenzaldehyde (CAS No. 476620-54-9)

2-Bromo-4,5-difluorobenzaldehyde (CAS No. 476620-54-9) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine substituent and two fluorine atoms on the benzene ring, makes it a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. The aldehyde functional group further enhances its reactivity, enabling transformations into alcohols, acids, or imines. This compound has garnered significant attention in recent years due to its role in developing fluorinated pharmaceuticals, a trending topic in drug discovery.

In the context of current research trends, 2-Bromo-4,5-difluorobenzaldehyde aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy to improve drug metabolic stability and bioavailability, as evidenced by the rise of FDA-approved fluorinated drugs. Researchers frequently search for "fluorobenzaldehyde derivatives" or "bromo-fluorinated aldehydes" to explore their applications in kinase inhibitors or antimicrobial agents. The compound’s CAS No. 476620-54-9 is often queried in chemical databases like Reaxys or SciFinder, reflecting its industrial relevance.

From a synthetic perspective, 2-Bromo-4,5-difluorobenzaldehyde serves as a precursor for heterocyclic compounds, such as indoles or quinolines, which are pivotal in optoelectronic materials. Its compatibility with palladium-catalyzed reactions makes it valuable for constructing π-conjugated systems, a hot topic in organic electronics. Environmental considerations also drive interest in this compound, as researchers seek "green synthesis methods for halogenated aldehydes" to minimize waste. Recent publications highlight its use in solvent-free reactions or catalytic reductions, addressing sustainability concerns.

Analytical characterization of 2-Bromo-4,5-difluorobenzaldehyde typically involves NMR spectroscopy (¹H/¹³C) and mass spectrometry to confirm purity and structure. Storage recommendations emphasize protection from light and moisture due to the sensitivity of the aldehyde group. Safety data sheets (SDS) provide guidelines for handling, though it is not classified as hazardous under standard conditions. The compound’s stability under inert atmospheres makes it suitable for long-term storage, a practical advantage for industrial users.

Market insights reveal increasing procurement of 2-Bromo-4,5-difluorobenzaldehyde by contract research organizations (CROs) and academic labs, particularly in regions with robust pharmaceutical R&D, such as North America and Asia-Pacific. Suppliers often list it under "high-purity fluorinated building blocks" to attract buyers seeking custom synthesis solutions. Its price volatility is influenced by raw material availability, especially bromine and fluorine precursors, linking it to broader discussions on halogen supply chains.

Future applications may expand into catalysis and material science, with patents emerging on its use in metal-organic frameworks (MOFs) or covalent organic frameworks (COFs). As AI-driven drug discovery accelerates, computational studies on 476620-54-9 could predict novel reactivity patterns, merging traditional synthesis with machine learning. This intersection of chemistry and technology positions 2-Bromo-4,5-difluorobenzaldehyde as a compound of enduring scientific and commercial interest.